Cas no 928033-69-6 (3-acetamido-2-(2-methylphenyl)methylpropanoic acid)

• Product Name: 3-acetamido-2-(2-methylphenyl)methylpropanoic acid
• CAS No: 928033-69-6
• MF: C₁₃H₁₇NO₃
• CID: 1977798
• PubChem ID: 16100849
• Update Time: 2025-06-30

3-acetamido-2-(2-methylphenyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[(acetylamino)methyl]-2-methyl-
• Benzenepropanoic acid, α-[(acetylamino)methyl]-2-methyl-
• 3-acetamido-2-(2-methylphenyl)methylpropanoic acid

Additional information on 3-acetamido-2-(2-methylphenyl)methylpropanoic acid

Introduction to 3-Acetamido-2-(2-Methylphenyl)methylpropanoic Acid (CAS No. 928033-69-6)

3-Acetamido-2-(2-methylphenyl)methylpropanoic acid (CAS No. 928033-69-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its acetamido and phenylmethyl functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-acetamido-2-(2-methylphenyl)methylpropanoic acid consists of a propanoic acid backbone with an acetamido group attached to the β-carbon and a 2-methylphenylmethyl group attached to the α-carbon. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 3-acetamido-2-(2-methylphenyl)methylpropanoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 3-acetamido-2-(2-methylphenyl)methylpropanoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-acetamido-2-(2-methylphenyl)methylpropanoic acid has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying these analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The pharmacokinetic properties of 3-acetamido-2-(2-methylphenyl)methylpropanoic acid have also been studied in detail. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, it has been found to have low toxicity and minimal side effects, which are important considerations for drug development.

In the realm of drug discovery, 3-acetamido-2-(2-methylphenyl)methylpropanoic acid has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Through structure-activity relationship (SAR) studies, researchers have identified specific modifications to the molecular structure that can improve its potency and selectivity. For example, substituting the acetamido group with other functional groups or modifying the phenylmethyl moiety has led to the development of more potent analogs with improved therapeutic profiles.

The synthetic route for producing 3-acetamido-2-(2-methylphenyl)methylpropanoic acid is well-established and involves several key steps. The synthesis typically begins with the formation of an intermediate compound through a series of reactions such as nucleophilic substitution, reduction, and acetylation. The final step involves the introduction of the propanoic acid moiety to yield the desired product. This synthetic pathway is scalable and can be adapted for large-scale production in pharmaceutical manufacturing.

In conclusion, 3-acetamido-2-(2-methylphenyl)methylpropanoic acid (CAS No. 928033-69-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for innovative treatments in the future.